Cas no 89567-15-7 (2H-Pyran-3(6H)-one, 6-hydroxy-2-(4-pentenyl)-)

• Product name: 2H-Pyran-3(6H)-one, 6-hydroxy-2-(4-pentenyl)-
• CAS No: 89567-15-7
• MF: C₁₀H₁₄O₃
• MW: 182.21636
• CID: 596266
• PubChem ID: 13114990

2H-Pyran-3(6H)-one, 6-hydroxy-2-(4-pentenyl)- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-3(6H)-one, 6-hydroxy-2-(4-pentenyl)-
• 2-hydroxy-6-pent-4-enyl-2H-pyran-5-one
• 89567-15-7
• DTXSID80519089
• 6-Hydroxy-2-(pent-4-en-1-yl)-2H-pyran-3(6H)-one

• Inchi： InChI=1S/C10H14O3/c1-2-3-4-5-9-8(11)6-7-10(12)13-9/h2,6-7,9-10,12H,1,3-5H2
• InChI Key： KIHVZPSKIRTBFJ-UHFFFAOYSA-N
• SMILES： C=CCCCC1C(=O)C=CC(O1)O

Computed Properties

• Exact Mass: 182.094294304g/mol
• Monoisotopic Mass: 182.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 46.5Ų